Cas no 2171443-24-4 ((2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid)

• Product Name: (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid
• CAS No: 2171443-24-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6200052
• PubChem ID: 165516035
• Update Time: 2025-05-20

(2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid
• (2R)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}butanoic acid
• EN300-1526019
• 2171443-24-4

• Inchi： 1S/C26H30N2O5/c1-2-22(25(30)31)27-24(29)14-16-8-7-13-23(16)28-26(32)33-15-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,16,21-23H,2,7-8,13-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16?,22-,23?/m1/s1
• InChI Key： PYGHCEMCJFZTMF-AVBDTAHFSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1CC(N[C@@H](C(=O)O)CC)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid

Comprehensive Analysis of (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid (CAS No. 2171443-24-4)

The compound (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid (CAS No. 2171443-24-4) is a specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the production of bioactive peptides and small-molecule drugs. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and development.

One of the most searched questions related to this compound is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group in (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid serves as a temporary protecting group for the amino functionality during peptide chain assembly. This allows for selective deprotection under mild basic conditions, minimizing side reactions and improving yield. The growing demand for custom peptides and therapeutic proteins has further increased interest in this compound, as it enables the efficient synthesis of complex peptide sequences.

Another trending topic in the field is the use of chiral building blocks like (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid in asymmetric synthesis. The compound's stereocenter at the 2-position ensures high enantioselectivity, which is critical for developing chiral drugs with minimal off-target effects. This aligns with the pharmaceutical industry's focus on precision medicine and targeted therapies, making the compound a subject of ongoing research.

From a technical perspective, the cyclopentylacetamido moiety in (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid contributes to its conformational rigidity, enhancing its binding affinity to biological targets. This property is particularly valuable in the design of peptide-based inhibitors and receptor modulators. Researchers often inquire about the solubility and stability of this compound, as these factors directly impact its handling and application in laboratory settings.

The compound's CAS No. 2171443-24-4 is frequently referenced in patent literature and scientific publications, highlighting its importance in medicinal chemistry. Recent advancements in automated peptide synthesizers have further streamlined its use, reducing production time and costs. As the demand for biologics and peptide therapeutics continues to rise, (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid is expected to remain a key player in the field.

In conclusion, (2R)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}butanoic acid (CAS No. 2171443-24-4) is a versatile and indispensable tool for researchers working in peptide chemistry and drug development. Its unique structural features and compatibility with modern synthesis techniques make it a sought-after compound in both academic and industrial settings. As the scientific community continues to explore its potential, this molecule will undoubtedly contribute to groundbreaking discoveries in the years to come.